Cas no 899827-16-8 (3-(4-hydroxy-3-methoxyphenyl)benzonitrile)

3-(4-hydroxy-3-methoxyphenyl)benzonitrile structure
899827-16-8 structure
Product Name:3-(4-hydroxy-3-methoxyphenyl)benzonitrile
CAS No:899827-16-8
MF:C14H11NO2
MW:225.242643594742
MDL:MFCD18314982
CID:1949538
PubChem ID:11535919
Update Time:2025-09-19

3-(4-hydroxy-3-methoxyphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(4-hydroxy-3-methoxyphenyl)benzonitrile
    • MFCD18314982
    • 4-(3-CYANOPHENYL)-2-METHOXYPHENOL
    • DTXSID30468199
    • 899827-16-8
    • 4-(3-Cyanophenyl)-2-methoxyphenol, 95%
    • AGN-PC-00B3JE
    • MDL: MFCD18314982
    • Inchi: 1S/C14H11NO2/c1-17-14-8-12(5-6-13(14)16)11-4-2-3-10(7-11)9-15/h2-8,16H,1H3
    • InChI Key: OFPANXDKWNGSMM-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)C1C=CC=C(C#N)C=1)O

Computed Properties

  • Exact Mass: 225.078978594Da
  • Monoisotopic Mass: 225.078978594Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 53.3Ų

3-(4-hydroxy-3-methoxyphenyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB321160-5 g
4-(3-Cyanophenyl)-2-methoxyphenol, 95%; .
899827-16-8 95%
5g
€1159.00 2023-04-26
abcr
AB321160-5g
4-(3-Cyanophenyl)-2-methoxyphenol, 95%; .
899827-16-8 95%
5g
€1159.00 2025-04-15
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